2-Chloroethyl 2-methylpropane-1-sulfonate

• CAS No.: 35432-35-0
• Molecular Formula: C6H13ClO3S
• Molecular Weight: 200.68 g/mol
• IUPAC Name: 2-chloroethyl 2-methylpropane-1-sulfonate
• InChI: InChI=1S/C6H13ClO3S/c1-6(2)5-11(8,9)10-4-3-7/h6H,3-5H2,1-2H3
• InChI Key: TZEHOSBZAOXGPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)OCCCl

Description

2-Chloroethyl 2-methylpropane-1-sulfonate is a useful research compound. Its molecular formula is C6H13ClO3S and its molecular weight is 200.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture was formed containing 6.7 ml. of ethylene chlorohydrin, 70 ml. of ether and 15.6 g. of isobutane sulfonyl chloride. Then, 14 ml. of triethylamine was added dropwise to the mixture with stirring in an ice bath over a period of 30 minutes at 12°-14° C. While stirring the mixture was allowed to warm to 23° C. (1 hour) and was then washed with water (100 ml.), dried over magnesium sulfate and evaporated to yield 19.7 g. of a colorless oil. nD30 1.4502.